O-Arachidonoyl Glycidol O-Arachidonoyl Glycidol O-Arachidonoyl Glycidol is a 1,2-diacyl-sn-glycerol 3-phosphate.
Brand Name: Vulcanchem
CAS No.: 439146-24-4
VCID: VC21100335
InChI: InChI=1S/C23H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(24)26-21-22-20-25-22/h6-7,9-10,12-13,15-16,22H,2-5,8,11,14,17-21H2,1H3
SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC1CO1
Molecular Formula: C23H36O3
Molecular Weight: 360.5 g/mol

O-Arachidonoyl Glycidol

CAS No.: 439146-24-4

Cat. No.: VC21100335

Molecular Formula: C23H36O3

Molecular Weight: 360.5 g/mol

* For research use only. Not for human or veterinary use.

O-Arachidonoyl Glycidol - 439146-24-4

Specification

Description O-Arachidonoyl Glycidol is a 1,2-diacyl-sn-glycerol 3-phosphate.
CAS No. 439146-24-4
Molecular Formula C23H36O3
Molecular Weight 360.5 g/mol
IUPAC Name oxiran-2-ylmethyl icosa-5,8,11,14-tetraenoate
Standard InChI InChI=1S/C23H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(24)26-21-22-20-25-22/h6-7,9-10,12-13,15-16,22H,2-5,8,11,14,17-21H2,1H3
Standard InChI Key ACYNJBAUKQMZDF-UHFFFAOYSA-N
Isomeric SMILES CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OCC1CO1
SMILES CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC1CO1
Canonical SMILES CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCC1CO1
Appearance Assay:≥98%A solution in methyl acetate

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